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Compound of Interest

Compound Name: Massoia Lactone

Cat. No.: B149163 Get Quote

For laboratory professionals engaged in research and development, ensuring a safe handling

environment for chemicals like Massoia Lactone is paramount. This guide provides essential

safety protocols, personal protective equipment (PPE) recommendations, and disposal plans to

minimize risks and ensure operational integrity.

Massoia Lactone, a combustible liquid, is known to cause skin and eye irritation and may lead

to an allergic skin reaction.[1][2][3] Adherence to the following procedural guidelines is critical

for safe handling in a laboratory setting.

Essential Safety and Handling Information
Proper handling and storage are crucial to maintaining the stability and safety of Massoia
Lactone. Store the chemical in a cool, dry, and well-ventilated area, away from heat, sparks,

open flames, or direct sunlight.[4][5]
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Property Data

Chemical Name 5-Hydroxy-2-decenoic acid δ-lactone

CAS Number 54814-64-1

Molecular Formula C₁₀H₁₆O₂

Molecular Weight 168.24 g/mol

Appearance Colorless to pale yellow liquid

Odor Creamy, coconut-like

Boiling Point Not available

Flash Point > 93.33 °C (> 200.00 °F) TCC

Incompatible Materials Strong acids, alkalis, and oxidizing agents

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment should be worn when handling Massoia Lactone:

Eye and Face Protection: Always wear safety glasses with side shields or chemical safety

goggles that conform to approved government standards.[6]

Hand Protection: Chemically resistant, impervious gloves such as rubber gloves are

required.[2][6] It is crucial to use proper glove removal technique to avoid skin contact.

Contaminated gloves should be disposed of immediately after use.

Body Protection: Wear impervious clothing, such as a lab coat or long-sleeved garments, to

prevent skin contact.[2][4]

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not required.[6] However, if there is a risk of inhaling vapors, mists,

or in cases of insufficient ventilation, a suitable respirator should be used.[2]
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The following diagram outlines the standard operating procedure for the safe handling of

Massoia Lactone, from initial preparation to final disposal.
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Emergency Protocols
Accidental Release Measures

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[6]

Remove all sources of ignition.[6] Spills should be contained and soaked up with an inert

absorbent material like sand or diatomaceous earth.[1][6] The collected material should then be

placed in a suitable, closed container for disposal as hazardous waste.[1][6]

First Aid Procedures

Immediate and appropriate first aid is critical in case of exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[6]

Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected skin area

with soap and plenty of water for at least 15 minutes.[2] If skin irritation or a rash occurs, get

medical advice.[1]

Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[1][6] Remove contact lenses if present and easy to do.[1]

Continue rinsing and seek medical attention if irritation persists.[1]

Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water and call a physician or

poison control center immediately.[6]

Disposal Plan
All waste containing Massoia Lactone must be treated as hazardous waste. Dispose of the

contents and container in accordance with local, regional, national, and international

regulations at an approved waste disposal plant.[4][6] Do not allow the chemical to enter drains

or surface water.[7] Contaminated packaging should be handled in the same manner as the

substance itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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